1-(4-Bromo-2-fluorophenyl)pyrrolidin-2-one

• IUPAC Name: 1-(4-bromo-2-fluorophenyl)pyrrolidin-2-one
• InChI: InChI=1S/C10H9BrFNO/c11-7-3-4-9(8(12)6-7)13-5-1-2-10(13)14/h3-4,6H,1-2,5H2
• InChI Key: CKTMNWZSXNKEPM-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)N(C1)C2=C(C=C(C=C2)Br)F
• Molecular Formula: C10H9BrFNO
• Molecular Weight: 258.09 g/mol
• CAS No.: 625446-50-6

Description

1-(4-Bromo-2-fluorophenyl)pyrrolidin-2-one is a chemical compound with the CAS Number: 625446-50-6. It has a molecular weight of 258.09. The IUPAC name for this compound is 1-(4-bromo-2-fluorophenyl)-2-pyrrolidinone.

Molecular Structure Analysis

The InChI code for this compound is 1S/C10H9BrFNO/c11-7-3-4-9(8(12)6-7)13-5-1-2-10(13)14/h3-4,6H,1-2,5H2.

Physical and Chemical Properties Analysis

This compound is a powder that is stored at room temperature.

Scientific Research Applications

Synthesis and Chemical Properties

1-(4-Bromo-2-fluorophenyl)pyrrolidin-2-one is a chemical compound that serves as a versatile intermediate in the synthesis of various biologically active molecules and materials. Its synthesis, reactivity, and application in drug discovery and material science have been explored in several studies.

• Synthesis Methodologies : A practical synthesis method for 2-fluoro-4-bromobiphenyl, a related compound, was developed to serve as a key intermediate for the manufacture of flurbiprofen, highlighting the importance of bromo-fluorophenyl derivatives in pharmaceutical synthesis. This method emphasizes the challenges and innovations in synthesizing compounds with bromo-fluoro substitution and could be applicable or inspire methodologies for synthesizing this compound (Qiu et al., 2009).

Drug Discovery and Biological Studies

• Pharmacophore Design : The design of p38α MAP kinase inhibitors, using structures with a similar phenylpyrrolidinone backbone, demonstrates the compound's relevance in designing selective inhibitors for therapeutic targets. This research indicates the potential of this compound as a scaffold for developing kinase inhibitors with high selectivity and potency (Scior et al., 2011).

• Pyrrolidine-Based Drug Discovery : The pyrrolidine ring, a key component of this compound, is widely used in medicinal chemistry to develop compounds for treating human diseases. This compound's structure could be utilized to explore pharmacophore space efficiently, contributing to the stereochemistry of molecules and increasing three-dimensional coverage due to its non-planarity. Such attributes are critical in the design of new drugs with enhanced biological activity (Li Petri et al., 2021).

Material Science Applications

• Optoelectronic Materials : The synthesis and application of compounds for electronic devices and luminescent elements are significant, with quinazolines and pyrimidines showing extensive research interest. While not directly related to this compound, the exploration of such derivatives for optoelectronic materials underlines the potential of bromo-fluorophenyl derivatives in creating novel materials for technology applications (Lipunova et al., 2018).

Safety and Hazards

The compound has been classified with the signal word “Warning” and has hazard statements H302, H315, H319, H335. These statements indicate that the compound may be harmful if swallowed, may cause skin irritation, may cause serious eye irritation, and may cause respiratory irritation.